Cas no 1806259-77-7 (5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806259-77-7
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4813952
• Update Time: 2025-05-25

5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H6ClF3INO3/c10-2-4-3-15-8(18-9(11,12)13)7(14)5(4)1-6(16)17/h3H,1-2H2,(H,16,17)
• InChI Key： GNSKSRSWCOFRDI-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(CCl)=C1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid

5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid: A Comprehensive Overview

The compound 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid, identified by the CAS number 1806259-77-7, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions.

The structure of this compound is characterized by a pyridine ring substituted with several functional groups. The presence of a trifluoromethoxy group at the 2-position, an iodo group at the 3-position, a chloromethyl group at the 5-position, and an acetic acid group at the 4-position makes it a highly functionalized molecule. These substituents contribute to its reactivity, stability, and potential applications in drug design, agrochemicals, and materials science.

Recent studies have highlighted the importance of trifluoromethoxy groups in enhancing the bioavailability and pharmacokinetic properties of drug candidates. The trifluoromethoxy group in this compound is known to stabilize the molecule by delocalizing electron density through resonance effects, thereby increasing its resistance to metabolic degradation. This feature makes it an attractive candidate for drug delivery systems and targeted therapy.

The iodo group at the 3-position plays a crucial role in mediating intermolecular interactions. Iodo substituents are often used in medicinal chemistry to fine-tune the pharmacodynamic properties of molecules, such as binding affinity and selectivity. Recent advancements in medicinal chemistry have demonstrated that iodinated compounds can exhibit superior binding affinities to specific protein targets compared to their brominated or chlorinated counterparts.

The chloromethyl group at the 5-position introduces additional reactivity into the molecule. This group is particularly useful in organocatalytic reactions and click chemistry applications. Recent research has shown that chloromethylated pyridines can act as efficient catalysts in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity.

The acetic acid group at the 4-position contributes to the overall polarity of the molecule, enhancing its solubility in polar solvents. This feature is advantageous for applications in pharmaceutical formulations, where solubility is a critical factor for bioavailability. Moreover, the acetic acid group can participate in hydrogen bonding interactions, which are essential for stabilizing molecular complexes and enhancing therapeutic efficacy.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve nucleophilic substitution, electrophilic substitution, and oxidation-reduction processes. Recent innovations in catalytic methodologies have enabled more efficient and environmentally friendly routes for synthesizing such complex molecules.

From an application standpoint, this compound has shown promise in several areas. In drug discovery, it serves as a valuable lead compound for developing novel therapeutics targeting various disease states, including cancer and infectious diseases. In agrochemistry, its potential as a herbicide or insecticide is currently under investigation due to its unique electronic properties and bioactivity profiles.

Furthermore, this compound has garnered attention in materials science for its potential use as a building block in constructing advanced materials such as organic semiconductors and functional polymers. Its electronic properties make it suitable for applications in optoelectronics and energy storage devices.

In conclusion, 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806259-77-7) represents a versatile platform for exploring new frontiers in chemical research. With its unique combination of functional groups and promising applications across multiple disciplines, this compound is poised to play a significant role in advancing scientific innovation.